(2-Ethylphenyl)acetaldehyde

• CAS No.: 28362-76-7
• Molecular Formula: C10H12O
• Molecular Weight: 148.2 g/mol
• IUPAC Name: 2-(2-ethylphenyl)acetaldehyde
• InChI: InChI=1S/C10H12O/c1-2-9-5-3-4-6-10(9)7-8-11/h3-6,8H,2,7H2,1H3
• InChI Key: DGBXRMAMOWRIGV-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1CC=O

Description

(2-Ethylphenyl)acetaldehyde is a useful research compound. Its molecular formula is C10H12O and its molecular weight is 148.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 54.05 g of the crude 1-allyl-2-ethylbenzene in 500 mL of 1:1 CH2Cl2 --CH3OH was cooled to -78° C. A stream of O3 was bubbled through the solution for 3 h, until all of the starting material had disappeared. Then a stream of air was bubbled through the solution until the blue color had faded. A total of 25 mL of methyl sulfide was added and the solution was stirred at room temperature for 1 h. The solution was concentrated and dried under vacuum to afford (2-ethylphenyl) acetaldehyde as a colorless oil which was used directly in the next step.